Cas no 1385694-53-0 (1-(3-Bromophenyl)-4-oxocyclohexanecarboxylic acid)

• Product Name: 1-(3-Bromophenyl)-4-oxocyclohexanecarboxylic acid
• CAS No: 1385694-53-0
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 1057187
• PubChem ID: 21514774
• Update Time: 2025-04-20

1-(3-Bromophenyl)-4-oxocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)-4-oxocyclohexanecarboxylic Acid
• 1-(3-bromophenyl)-4-oxocyclohexane-1-carboxylic acid
• 4928AJ
• SY020248
• CS-0320955
• DTXSID50615421
• 1385694-53-0
• MFCD22423145
• AKOS023485062
• AS-69015
• DB-362781
• 1-(3-BROMOPHENYL)-4-OXOCYCLOHEXANECARBOXYLICACID
• SCHEMBL11832779
• Cyclohexanecarboxylic acid, 1-(3-bromophenyl)-4-oxo-
• 1-(3-Bromophenyl)-4-oxocyclohexanecarboxylic acid

• MDL： MFCD22423145
• Inchi： 1S/C13H13BrO3/c14-10-3-1-2-9(8-10)13(12(16)17)6-4-11(15)5-7-13/h1-3,8H,4-7H2,(H,16,17)
• InChI Key： UCHFVVKRPFIJHT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 296.00500
• Monoisotopic Mass: 296.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.1

Experimental Properties

• PSA: 54.37000
• LogP: 2.91460